Cas no 1254514-16-3 (6-Bromo-4-chloro-1-iodoisoquinoline)

• Product Name: 6-Bromo-4-chloro-1-iodoisoquinoline
• CAS No: 1254514-16-3
• MF: C₉H₄BrClIN
• MW: 368.39623260498
• CID: 3160427
• PubChem ID: 129962397
• Update Time: 2025-04-21

6-Bromo-4-chloro-1-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-1-iodoisoquinoline
• 1254514-16-3

• Inchi： 1S/C9H4BrClIN/c10-5-1-2-6-7(3-5)8(11)4-13-9(6)12/h1-4H
• InChI Key： NQOQYFRVXQKVFN-UHFFFAOYSA-N
• SMILES： IC1C2C=CC(=CC=2C(=CN=1)Cl)Br

Computed Properties

• Exact Mass: 366.82604Da
• Monoisotopic Mass: 366.82604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų